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Compound of Interest

Compound Name: 5,6-Dimethylundecane

CAS No.: 17615-91-7

Cat. No.: B091447

Get Quote

) for Branched C13 Alkanes

Executive Summary & Strategic Method Selection
5,6-Dimethylundecane (

, CAS: 17615-91-7) is a branched alkane isomer often utilized as a retention index standard in
gas chromatography and a surrogate component in jet fuel thermodynamic modeling.[1] With a
normal boiling point of approximately 218–219 °C (491–492 K) and an estimated vapor
pressure of ~20–25 Pa at 25 °C, it occupies a "semi-volatile" measurement niche that
challenges standard manometry.

Accurate vapor pressure data for this isomer is critical for:

Equation of State (EOS) Modeling: Calibrating interaction parameters for fuel surrogates.[1]

Environmental Fate: Predicting volatilization rates from spills.

GC Calibration: Validating retention indices (Kovats) against thermodynamic volatility.
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Method Selection Matrix
For 5,6-Dimethylundecane, the choice of technique depends strictly on the temperature range

of interest and sample availability.

Method
Pressure
Range

Temp Range Sample Req.
Suitability for
5,6-DMU

Transpiration

(Gas Saturation)
0.1 Pa – 10 kPa Ambient – 150°C > 5 mL

Primary

Standard. Best

for

ambient/environ

mental data.[1]

Static

(Capacitance

Manometry)

10 Pa – 100 kPa 50°C – 250°C > 20 mL

Secondary

Standard. Best

for

and

curve generation.

[1]

Correlation GC

(C-GC)
Indirect N/A

< 10

L

High Throughput.

Best when

sample quantity

is limited (<10

mg).[1]

Decision Logic for Researchers
The following decision tree illustrates the rigorous selection process for the optimal

experimental setup.
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Start: Define Measurement Goal

Is Sample Quantity > 5 mL?

Is Sample Purity > 99.5%?

Yes

PROTOCOL C: Correlation GC
(Best for scarce/impure samples)

No (< 5 mL)

Target Temperature Range?

PROTOCOL A: Transpiration Method
(Best for 25°C - 100°C)

Ambient (20-50°C)

PROTOCOL B: Static Method
(Best for > 50°C / Boiling Curve)

High T (>50°C)

Yes No (Impure)

Figure 1: Decision matrix for selecting the optimal vapor pressure measurement technique.

Click to download full resolution via product page

Protocol A: Transpiration Method (The Gold
Standard)
Objective: Determine absolute vapor pressure at ambient temperatures (20°C – 80°C) where

static gauges struggle with sensitivity. Principle: An inert carrier gas (

or He) flows over the liquid sample at a controlled rate. The gas becomes saturated with the
sample vapor.[2] The vapor is then collected (trapped) and quantified.[2] Dalton’s Law is used
to calculate

.[1]

Experimental Setup
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Carrier Gas: Ultra-high purity Nitrogen (99.999%).[1]

Mass Flow Controller (MFC): Range 0–100 sccm, calibrated to ±0.5%.

Saturator: A thermostated U-tube or coil containing 5,6-Dimethylundecane dispersed on

glass beads (to maximize surface area).[1]

Temperature Control: Water bath stable to ±0.01 K.

Trap: Cryogenic trap (liquid

) or solvent trap (e.g., chilled Hexane).[1]

Step-by-Step Procedure
System Conditioning:

Coat 3mm glass beads with 5,6-Dimethylundecane.[1] Load into the saturator coil.

Purge the system with

for 30 minutes to remove air/moisture.

Equilibration:

Immerse saturator in the thermostated bath at target

(e.g., 298.15 K). Allow 60 mins for thermal equilibrium.

The Run:

Set MFC flow rate (

).[1] Crucial: Perform runs at 3 different flow rates (e.g., 20, 40, 60 sccm) to verify
saturation.

Flow gas for a precise time (

), typically 1–4 hours depending on volatility.[1]
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Collection & Analysis:

Collect the transported analyte in the cold trap.

Wash the trap with a known internal standard solution (e.g., n-Dodecane in Hexane).[1]

Quantify the mass of 5,6-Dimethylundecane (

) via GC-FID.[1]

Calculation & Validity Check
Calculate vapor pressure (

) using the ideal gas law modification: [1]

Where:

= Moles of 5,6-Dimethylundecane collected.[1]

= Total volume of carrier gas passed (

).[1]

Self-Validation Rule: Plot

(apparent) vs. Flow Rate.

Valid: The line is horizontal (slope

0), indicating thermodynamic equilibrium (saturation) was achieved.

Invalid: A negative slope indicates kinetic limitations (flow too fast for saturation).[1]

Protocol B: Correlation Gas Chromatography (C-
GC)[1]
Objective: Rapid estimation of

and Enthalpy of Vaporization (
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) using retention indices. Ideal for screening or when <10 mg of sample is available.[1]
Principle: In non-polar GC columns, the logarithm of the adjusted retention time (

) is linearly related to the reciprocal of temperature (

) and proportional to the vapor pressure of the solute.[3]

Experimental Setup
Instrument: GC-FID or GC-MS.[1]

Column: Non-polar capillary column (e.g., DB-1 or HP-5, 30m x 0.25mm).

Standards: A homologous series of n-alkanes (

to

) bracketing the target.

Workflow Logic

Inject C10-C16 Mix
+ 5,6-DMU

Run Isothermal GC
(e.g., 100, 110, 120°C)

Calculate Adjusted
Retention Time (t'R)

Linear Regression
ln(t'R) vs 1/T

Derive Enthalpy & VP
Relative to n-Alkanes

Figure 2: C-GC workflow for thermodynamic property extraction.

Click to download full resolution via product page

Calculation Protocol
Measure

: Record retention times for n-alkane standards and 5,6-Dimethylundecane at 3+ isothermal
temperatures.

Calculate

:

(where
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is the methane retention time).[1]

Correlate:

[1]

Use the known

of the closest eluting n-alkane (e.g., n-Tridecane) as the reference.

Since 5,6-Dimethylundecane is an alkane, its activity coefficient in the stationary phase is

nearly identical to the n-alkane standards (

), making this method highly accurate for this specific compound.

Data Analysis & Reporting
Antoine Equation Fitting
Regardless of the method used, experimental data points (

) must be fitted to the Antoine Equation for interpolation: [1]

Recommended Initial Parameters for 5,6-Dimethylundecane (Estimated):

A: ~6.1 (for P in kPa)[1]

B: ~1750[1]

C: ~ -80[1]

Note: These are starting estimates for non-linear regression. Final constants must be derived

from your experimental data.

Quality Control Checklist
Purity Verification: GC-MS confirms >99% purity. Impurities with high volatility (e.g., C10

isomers) will significantly skew Transpiration results.[1]

Temperature Stability:
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K for Transpiration;

K for Static.[1]

Leak Testing: Static systems must hold vacuum (< 1 Pa rise/hour) before sample

introduction.[1]
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[https://www.benchchem.com/product/b091447/docs#application-note-vapor-pressure-
measurement-protocols-for-5-6-dimethylundecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b091447/docs#application-note-vapor-pressure-measurement-protocols-for-5-6-dimethylundecane
https://www.benchchem.com/product/b091447/docs#application-note-vapor-pressure-measurement-protocols-for-5-6-dimethylundecane
https://www.benchchem.com/product/b091447?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091447?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

